Janus blue

• CAS No.: 4569-88-4
• Product Name: Janus blue
• Molecular Formula: C30H24ClN5O
• Molecular Weight: 506 g/mol
• IUPAC Name: 1-[(8-amino-3,7-dimethyl-10-phenylphenazin-10-ium-2-yl)diazenyl]naphthalen-2-ol;chloride
• Standard InChI: InChI=1S/C30H23N5O.ClH/c1-18-14-25-27(16-23(18)31)35(21-9-4-3-5-10-21)28-17-24(19(2)15-26(28)32-25)33-34-30-22-11-7-6-8-20(22)12-13-29(30)36;/h3-17H,1-2H3,(H2,31,33,36);1H
• Standard InChIKey: SCMDRBZEIUMBBQ-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC2=C(C=C1N)[N+](=C3C=C(C(=CC3=N2)C)N/N=C\4/C(=O)C=CC5=CC=CC=C54)C6=CC=CC=C6.[Cl-]
• SMILES: CC1=CC2=C(C=C1N)[N+](=C3C=C(C(=CC3=N2)C)N=NC4=C(C=CC5=CC=CC=C54)O)C6=CC=CC=C6.[Cl-]
• Canonical SMILES: CC1=CC2=C(C=C1N)[N+](=C3C=C(C(=CC3=N2)C)N=NC4=C(C=CC5=CC=CC=C54)O)C6=CC=CC=C6.[Cl-]
• Appearance: Solid powder
• Description: Janus blue is a basic dye.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Janus blue; Indazol Blue R; C.I. Basic Blue 16; EINECS 224-951-8; C.I. 12210; Indoine Blue R; Indoine Blue 3B; Indoine Blue
• Reference: 1: Wongpanit P, Rujiravanit R. Combinatorial effects of charge characteristics and hydrophobicity of silk fibroin on the sorption and release of charged dyes. J Biomater Sci Polym Ed. 2012;23(9):1199-215. doi: 10.1163/092050611X576972. Epub 2012 May 8. PubMed PMID: 21639994.; 2: Hwang SY, Jin LT, Yoo GS, Choi JK. Counterion-dye staining for DNA in electrophoresed gels using indoine blue and methyl orange. Electrophoresis. 2006 May;27(9):1739-43. PubMed PMID: 16568503.; 3: Dutt MK. Basic dyes in the staining of DNA-phosphate groups and DNA-aldehyde molecules in cell nuclei. Microsc Acta. 1982 Mar;85(4):361-8. PubMed PMID: 6175883.
• PubChem Compound: 78326
• Last Modified: Nov 11 2021